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Compound of Interest

Compound Name: Carba-NAD

Cat. No.: B1260728

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Storage, and Disposal of Carba-NAD.

Carba-NAD (Carbanicotinamide adenine dinucleotide) is a synthetic analog of nicotinamide
adenine dinucleotide (NAD+) that offers enhanced stability, making it a valuable tool in
biochemical and pharmaceutical research.[1] Its resistance to enzymatic cleavage allows for
the study of NAD-dependent enzymes by providing a stable substrate mimic.[1] Proper
handling and disposal of this compound are crucial to ensure laboratory safety and
experimental integrity. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to support your research endeavors.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of Carba-NAD is fundamental for
its safe handling and use in experiments.
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Property Value Source
Molecular Formula C22H29N7013P2 PubChem
Molecular Weight 661.45 g/mol PubChem
Appearance White to off-white solid Internal Data

Highly soluble in water.
Solubility Insoluble in methanol, ethanol, [2]
DMSO, and DMF.

Storage Temperature -20°C [3]

Significantly more stable than
NAD+, especially at elevated

Stability ] [4]
temperatures and varying pH.

[4]

Note: Data for melting point, boiling point, and vapor pressure are not readily available in the
provided search results.

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is the first line of defense against potential exposure to
Carba-NAD. While the provided Safety Data Sheet (SDS) for Carba-NAD does not list specific,
unique hazards beyond those of typical laboratory reagents, the following standard laboratory
PPE is mandatory when handling this compound.
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PPE Category Requirement Rationale

ANSI z87.1-compliant safety Protects eyes from dust
Eye Protection glasses or chemical splash particles and potential

goggles. splashes.

Provides a barrier against skin

Hand Protection Nitrile gloves.
contact.
] Protects skin and clothing from
Body Protection A standard laboratory coat. )
spills.
Generally not required for
small quantities handled with
) ) adequate ventilation. A Minimizes inhalation of
Respiratory Protection ) )
NIOSH-approved N95 or P1 airborne particles.

dust mask should be used if

generating dust.

Operational Plans: Handling and Storage

Proper handling and storage procedures are critical for maintaining the integrity of Carba-NAD
and ensuring a safe laboratory environment.

Handling:

+ Handle Carba-NAD in a well-ventilated area, such as a chemical fume hood, especially
when working with the powdered form to minimize inhalation of dust.

¢ Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with water.

e As a good laboratory practice, wash hands thoroughly after handling.

Storage:

» Store Carba-NAD in a tightly sealed container at the recommended temperature of -20°C.[3]

e The compound is stable at room temperature for short periods, such as during shipping.
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Disposal Plan

Proper disposal of Carba-NAD and its associated waste is essential to prevent environmental
contamination and ensure regulatory compliance.

e Unused Carba-NAD: Dispose of as chemical waste in accordance with local, state, and
federal regulations. Do not discard down the drain.

o Contaminated Materials: Any materials that have come into contact with Carba-NAD, such
as pipette tips, tubes, and gloves, should be considered chemical waste and disposed of in a
designated, properly labeled hazardous waste container.

» Empty Containers: "Empty" containers that have held Carba-NAD should be managed as
hazardous waste unless they have been triple-rinsed with an appropriate solvent. The rinsate
from this cleaning process must be collected and disposed of as hazardous waste.[5]

Spill and Emergency Plan

In the event of a spill, immediate and appropriate action is necessary to contain the situation
and prevent exposure.

Spill Cleanup:

o Evacuate and Secure: Alert others in the immediate area and restrict access to the spill

zone.
o Ventilate: Ensure the area is well-ventilated. If the spill is significant, work in a fume hood.

o Don PPE: Wear the appropriate personal protective equipment, including a lab coat, gloves,
and eye protection.

o Contain and Absorb: For a solid spill, carefully sweep or scoop the material to avoid creating
dust and place it in a labeled hazardous waste container. For a liquid spill, cover with an inert
absorbent material (e.g., vermiculite, sand, or a commercial spill kit absorbent) and then
collect the absorbed material into a hazardous waste container.

o Decontaminate: Clean the spill area with a suitable detergent and water.
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Dispose: Dispose of all cleanup materials as hazardous waste.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Experimental Protocol: Sirtuin Inhibition Assay

Carba-NAD is a valuable tool for studying sirtuins, a class of NAD+-dependent deacetylases.

Its resistance to cleavage allows for the trapping of the enzyme-cofactor complex. The

following is a generalized protocol for a sirtuin inhibition assay using Carba-NAD as a non-

hydrolyzable NAD+ analog.

Materials:

Recombinant human Sirtuin enzyme (e.g., SIRT1, SIRT2, or SIRT3)

Fluorogenic sirtuin substrate (e.g., a peptide with an acetylated lysine residue and a
fluorescent reporter)

Carba-NAD
Assay buffer (e.g., 50 mM Tris-HCI, pH 8.0, 137 mM NaCl, 2.7 mM KCI, 1 mM MgCI2)
Developer solution (e.g., containing trypsin and a stop solution)

96-well black microplate
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o Plate reader capable of fluorescence detection
Procedure:

o Prepare Reagents: Prepare stock solutions of the sirtuin enzyme, fluorogenic substrate, and
Carba-NAD in the assay buffer.

o Reaction Setup: In the wells of a 96-well microplate, add the following in order:
o Assay buffer
o Carba-NAD (to the desired final concentration)
o Fluorogenic substrate (to the desired final concentration)

« Initiate Reaction: Add the sirtuin enzyme to each well to initiate the reaction. Include
appropriate controls (e.g., no enzyme, no Carba-NAD).

 Incubation: Incubate the plate at 37°C for a specified period (e.g., 60 minutes).

» Develop Signal: Add the developer solution to each well to stop the enzymatic reaction and
cleave the deacetylated substrate, releasing the fluorophore.

» Read Fluorescence: Measure the fluorescence intensity using a plate reader at the
appropriate excitation and emission wavelengths for the fluorophore.

o Data Analysis: Analyze the fluorescence data to determine the extent of sirtuin inhibition by
Carba-NAD.

Visualizing Experimental Logic

The following diagrams illustrate the logical flow of handling Carba-NAD and its application in a
typical experimental workflow.
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Safe Handling Workflow for Carba-NAD
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Caption: A flowchart outlining the key steps for the safe handling of Carba-NAD in a laboratory
setting.

Experimental Workflow: Sirtuin Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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